Cas no 61175-80-2 (1-Octanaminium, N,N,N-tributyl-, bromide)

• Product Name: 1-Octanaminium, N,N,N-tributyl-, bromide
• CAS No: 61175-80-2
• MF: C₂₀H₄₄BrN
• MW: 378.47406578064
• CID: 489551
• PubChem ID: 22491755
• Update Time: 2025-04-19

1-Octanaminium, N,N,N-tributyl-, bromide Chemical and Physical Properties

Names and Identifiers

• 1-Octanaminium, N,N,N-tributyl-, bromide
• tributyl(octyl)azanium,bromide
• DTXSID10626134
• SCHEMBL767436
• 61175-80-2
• N,N,N-Tributyloctan-1-aminium bromide

• Inchi： 1S/C20H44N.BrH/c1-5-9-13-14-15-16-20-21(17-10-6-2,18-11-7-3)19-12-8-4;/h5-20H2,1-4H3;1H/q+1;/p-1
• InChI Key： MGDAAGXPGBSVIO-UHFFFAOYSA-M
• SMILES： [Br-].[N+](CCCC)(CCCC)(CCCC)CCCCCCCC

Computed Properties

• Exact Mass: 332.9214
• Monoisotopic Mass: 377.26571g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 22
• Rotatable Bond Count: 16
• Complexity: 178
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0Ų

Experimental Properties

• PSA: 0